Cas no 237407-59-9 (7H-Furo[3,2-g][1]benzopyran-7-one,9-[(2R)-3-hydroxy-2-[(2R)-2-hydroxy-1,1-dimethyl-3-[(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)oxy]propoxy]-3-methylbutoxy]-)

7H-Furo[3,2-g][1]benzopyran-7-one,9-[(2R)-3-hydroxy-2-[(2R)-2-hydroxy-1,1-dimethyl-3-[(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)oxy]propoxy]-3-methylbutoxy]- structure
237407-59-9 structure
Product Name:7H-Furo[3,2-g][1]benzopyran-7-one,9-[(2R)-3-hydroxy-2-[(2R)-2-hydroxy-1,1-dimethyl-3-[(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)oxy]propoxy]-3-methylbutoxy]-
CAS No:237407-59-9
MF:C32H30O11
MW:590.574010372162
CID:239012
PubChem ID:10674926
Update Time:2025-04-19

7H-Furo[3,2-g][1]benzopyran-7-one,9-[(2R)-3-hydroxy-2-[(2R)-2-hydroxy-1,1-dimethyl-3-[(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)oxy]propoxy]-3-methylbutoxy]- Chemical and Physical Properties

Names and Identifiers

    • 7H-Furo[3,2-g][1]benzopyran-7-one,9-[(2R)-3-hydroxy-2-[(2R)-2-hydroxy-1,1-dimethyl-3-[(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)oxy]propoxy]-3-methylbutoxy]-
    • Rivulobirin E
    • 7H-Furo[3,2-g][1]benzopyran-7-one,9-[(2R)-3-hydroxy-2-[(2R)-2-hydroxy-1,1-dimethyl-3-[(7-oxo-7...
    • 7H-Furo[3,2-g][1]benzopyran-7-one,9-[(2R)-3-hydroxy-2-[(2R)-2-hydroxy-1,1-dimethyl-3-[(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl
    • 9-{[(2R)-2-Hydroxy-3-({(2R)-3-hydroxy-3-methyl-1-[(7-oxo-7H-furo[ 3,2-g]chromen-9-yl)oxy]-2-butanyl}oxy)-3-methylbutyl]oxy}-7H-furo [3,2-g]chromen-7-one
    • [ "" ]
    • AKOS032962244
    • FS-9638
    • 9-[(2R)-2-hydroxy-3-[(2R)-3-hydroxy-3-methyl-1-(7-oxofuro[3,2-g]chromen-9-yl)oxybutan-2-yl]oxy-3-methylbutoxy]furo[3,2-g]chromen-7-one
    • 237407-59-9
    • 9-((2R)-2-hydroxy-3-((2R)-3-hydroxy-3-methyl-1-(7-oxofuro(3,2-g)chromen-9-yl)oxybutan-2-yl)oxy-3-methylbutoxy)furo(3,2-g)chromen-7-one
    • Inchi: 1S/C32H30O11/c1-31(2,36)22(16-40-30-26-20(10-12-38-26)14-18-6-8-24(35)42-28(18)30)43-32(3,4)21(33)15-39-29-25-19(9-11-37-25)13-17-5-7-23(34)41-27(17)29/h5-14,21-22,33,36H,15-16H2,1-4H3/t21-,22-/m1/s1
    • InChI Key: OIZNBPDWHFCLKY-FGZHOGPDSA-N
    • SMILES: O([C@H](COC1C2=C(C=CC(=O)O2)C=C2C=COC=12)C(C)(C)O)C(C)(C)[C@@H](COC1C2=C(C=CC(=O)O2)C=C2C=COC=12)O

Computed Properties

  • Exact Mass: 590.17900
  • Monoisotopic Mass: 590.17881177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 10
  • Complexity: 1100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 147Ų

Experimental Properties

  • Color/Form: Oil
  • PSA: 154.85000
  • LogP: 5.14520

7H-Furo[3,2-g][1]benzopyran-7-one,9-[(2R)-3-hydroxy-2-[(2R)-2-hydroxy-1,1-dimethyl-3-[(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)oxy]propoxy]-3-methylbutoxy]- Security Information

7H-Furo[3,2-g][1]benzopyran-7-one,9-[(2R)-3-hydroxy-2-[(2R)-2-hydroxy-1,1-dimethyl-3-[(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)oxy]propoxy]-3-methylbutoxy]- Pricemore >>

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7H-Furo[3,2-g][1]benzopyran-7-one,9-[(2R)-3-hydroxy-2-[(2R)-2-hydroxy-1,1-dimethyl-3-[(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)oxy]propoxy]-3-methylbutoxy]- Related Literature

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